Cas no 68327-03-7 ((1R,2R)-2-Aminocyclopentanol)

(1R,2R)-2-Aminocyclopentanol structure
(1R,2R)-2-Aminocyclopentanol structure
Product Name:(1R,2R)-2-Aminocyclopentanol
CAS No:68327-03-7
MF:C5H11NO
MW:101.146941423416
MDL:MFCD10568161
CID:970110
PubChem ID:10464306
Update Time:2024-10-28

(1R,2R)-2-Aminocyclopentanol Chemical and Physical Properties

Names and Identifiers

    • (1R,2R)-2-Aminocyclopentanol
    • Cyclopentanol,2-amino-,(1R,2R)-(9CI)
    • (1R,2R)-2-hydroxy-cyclopentylamine
    • DS-12040
    • 68327-03-7
    • rac-(1R,2R)-2-aminocyclopentan-1-ol
    • AKOS005363022
    • trans-2-aminocyclopentanol
    • trans-2-aminocy-clopentanol
    • trans 2-aminocyclopentanol
    • MFCD08669809
    • DTXSID60440241
    • Cyclopentanol, 2-amino-, (1R,2R)-
    • JFFOUICIRBXFRC-RFZPGFLSSA-N
    • 59260-76-3
    • trans-1-amino-2-hydroxycyclopentane
    • trans-2-Amino-cyclopentanol
    • (+/-)-trans-2-aminocyclopentanol
    • CS-0096407
    • Cyclopentanol, 2-amino-, (1R,2R)-rel-
    • (1R,2R)-2-aminocyclopentan-1-ol
    • CHEMBL2375114
    • EN300-250068
    • SCHEMBL553132
    • A850185
    • EN300-59553
    • (R,R)-2-aminocyclopentanol
    • trans-2- amino-cyclopentanol
    • A914300
    • trans-2-Aminocyclpentanol
    • Trans-2-hydroxycyclopentylamine
    • MFCD10568161
    • (+/-) trans-2-aminocyclopentanol
    • DB-074004
    • cyclopentane, 1-amino-2-hydroxy-
    • MDL: MFCD10568161
    • Inchi: 1S/C5H11NO/c6-4-2-1-3-5(4)7/h4-5,7H,1-3,6H2/t4-,5-/m1/s1
    • InChI Key: JFFOUICIRBXFRC-RFZPGFLSSA-N
    • SMILES: O[C@@H]1CCC[C@H]1N

Computed Properties

  • Exact Mass: 101.084063974g/mol
  • Monoisotopic Mass: 101.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 65.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 46.2Ų

(1R,2R)-2-Aminocyclopentanol Pricemore >>

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